Cas no 2138234-36-1 (Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl-
• CAS No: 2138234-36-1
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5288847
• Update Time: 2025-06-23

Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl-

• Inchi： 1S/C10H19BrO/c1-9-6-10(7-9,8-11)4-3-5-12-2/h9H,3-8H2,1-2H3
• InChI Key： KXGDWXOJPBACEJ-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCCOC)CC(C)C1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl-

Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- (CAS No. 2138234-36-1): A Comprehensive Overview

The compound Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- (CAS No. 2138234-36-1) represents a fascinating molecule in the realm of organic chemistry, particularly within the context of pharmaceutical and agrochemical research. This bicyclic structure, featuring a bromomethyl group and a methoxypropyl substituent, opens up a myriad of synthetic possibilities and potential applications. The unique arrangement of functional groups on the cyclobutane ring not only imparts distinct chemical properties but also makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in cycloalkanes due to their stability and versatility in molecular design. Among these, Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- stands out for its potential in drug discovery and material science. The bromomethyl group, in particular, serves as a versatile handle for further functionalization, enabling the construction of more intricate structures. This has led to its exploration as a building block in the synthesis of novel bioactive compounds.

The methoxypropyl substituent adds an additional layer of complexity, influencing both the electronic and steric properties of the molecule. This combination of features makes it an attractive candidate for investigating new synthetic pathways and exploring its role in medicinal chemistry. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- is its potential as a scaffold for drug discovery. The cyclobutane ring itself is known for its rigidity, which can be advantageous in binding to biological targets with high specificity. The presence of both electrophilic and nucleophilic centers allows for diverse chemical transformations, making it a versatile intermediate in medicinal chemistry.

Recent research has demonstrated the compound's utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromomethyl group can be readily converted into other functional groups such as alcohols or amines, facilitating further derivatization. This flexibility has been exploited to develop novel compounds with enhanced pharmacological properties.

In addition to its pharmaceutical applications, Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- has shown promise in material science. Its unique structural features make it a candidate for developing new polymers and specialty chemicals. The cycloalkane core provides stability, while the substituents offer opportunities for tuning material properties such as solubility and thermal stability.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by demonstrating innovative approaches to molecular construction.

The growing interest in this compound is also driven by its potential role in developing next-generation therapeutics. Researchers are exploring its use as a precursor for more complex molecules that can interact with biological targets in novel ways. The ability to modify both the cyclobutane ring and the substituents allows for extensive structural diversity, which is key to discovering new drugs with improved efficacy and reduced side effects.

In conclusion, Cyclobutane, 1-(bromomethyl)-1-(3-methoxypropyl)-3-methyl- (CAS No. 2138234-36-1) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and advanced materials. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of science and technology.